Cas no 1805099-35-7 (Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate)

• Product Name: Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate
• CAS No: 1805099-35-7
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4948745
• Update Time: 2025-10-29

Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate

• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)7-3-8(5-13)9(6-14)10(12)4-7/h3-4H,2,6,14H2,1H3
• InChI Key： QHVSJPVENWSFGV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CC(C#N)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate

Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate (CAS No. 1805099-35-7): A Comprehensive Overview

Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate (CAS No. 1805099-35-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits potential applications in various biochemical pathways and drug development processes. The presence of both amino and cyano functional groups, along with a chloro substituent, makes it a versatile intermediate in synthetic chemistry.

The< strong>Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate molecule is derived from benzoic acid and undergoes a series of functional group transformations to achieve its current configuration. The ethyl ester group at the terminal position enhances its solubility in organic solvents, making it suitable for various synthetic reactions. This property is particularly valuable in pharmaceutical synthesis, where solubility plays a crucial role in drug formulation and delivery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The< strong>4-aminomethyl moiety in Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate suggests potential interactions with neurotransmitter systems, which has prompted researchers to explore its pharmacological properties. Preliminary studies have indicated that this compound may have neuroprotective effects, making it a promising candidate for further investigation in the treatment of neurodegenerative diseases.

The< strong>3-chloro and< strong>5-cyanobenzoate substituents contribute to the compound's reactivity and its ability to participate in various chemical transformations. These groups are often utilized in medicinal chemistry to introduce specific biological activities or to serve as handles for further functionalization. The chloro group, in particular, can be a key factor in influencing the compound's interactions with biological targets, such as enzymes or receptors.

Advances in computational chemistry have enabled researchers to predict the biological activity of Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate with greater accuracy. Molecular modeling studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with the increasing interest in developing therapeutic agents that target these pathways for the treatment of chronic diseases.

The synthesis of Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, making it more feasible to produce this compound on an industrial scale. Such advancements are crucial for supporting preclinical and clinical studies aimed at evaluating its therapeutic potential.

In addition to its pharmaceutical applications, Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers or coordination complexes with specific functionalities. These materials could find applications in areas such as catalysis, sensors, and coatings.

The< strong>CAS No. 1805099-35-7 identifier ensures that researchers can reliably obtain and reference this compound through established chemical supply channels. This standardization is essential for maintaining consistency across different laboratories and facilitating collaborative research efforts. As more studies are conducted on Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate, its role in advancing both chemical synthesis and drug development is expected to expand.

Ongoing research efforts are focused on optimizing the synthetic routes for Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate to improve yield and reduce environmental impact. Green chemistry principles are being increasingly adopted in these endeavors, emphasizing the use of sustainable solvents and catalysts. Such approaches not only enhance the efficiency of production but also align with global initiatives to minimize the ecological footprint of chemical manufacturing.

The potential applications of Ethyl 4-aminomethyl-3-chloro-5-cyanobenzoate extend beyond traditional pharmaceuticals into emerging fields such as precision medicine and personalized therapy. By understanding its interactions at a molecular level, researchers can develop targeted treatments tailored to individual patient needs. This personalized approach represents a significant shift from conventional drug development strategies and holds great promise for improving patient outcomes.

In conclusion, Ethyl 4-amino-methyl -3-chloro -5 -cyanoben-zo ate (CAS No. 1805099 -35 -7) is a multifaceted compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents and functional materials. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, contributing to advancements in health care and technology.